Cas no 70437-02-4 (2-Propyn-1-ol, 3-(2-quinolinyl)-)

• Product Name: 2-Propyn-1-ol, 3-(2-quinolinyl)-
• CAS No: 70437-02-4
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 547239
• PubChem ID: 13161774
• Update Time: 2025-04-19

2-Propyn-1-ol, 3-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(2-quinolinyl)-
• 3-quinolin-2-ylprop-2-yn-1-ol
• 3-(Quinolin-2-yl)prop-2-yn-1-ol
• CHEMBL2436469
• 70437-02-4
• AKOS040815956
• DTXSID30523550
• F2167-5432

• Inchi： 1S/C12H9NO/c14-9-3-5-11-8-7-10-4-1-2-6-12(10)13-11/h1-2,4,6-8,14H,9H2
• InChI Key： WHCWNQQNHXIOJL-UHFFFAOYSA-N
• SMILES： OCC#CC1=CC=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives